Cas no 68479-98-1 (Diethyltoluenediamine)

• Product Name: Diethyltoluenediamine
• CAS No: 68479-98-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 58795
• Update Time: 2025-05-22

Diethyltoluenediamine Chemical and Physical Properties

Names and Identifiers

• Diethyl methyl benzene diamine
• POLYLINK DETDA
• Benzenediamine, ar,ar-diethyl-ar-methyl-
• Diethyltoluylendiamin
• ar,ar-diethyl-ar-methyl-benzenediamin
• ar,ar-diethyl-ar-methylbenzenediamine
• ar,ar-diethyl-ar-methyl-Benzenediamine
• diethyl tolamine
• Amino-(diethylamino)-toluene, isomer mixture
• DETDA
• Diethyltoluenediamine
• Devcon Flexane 80 Putty Curing Agent
• LONZACURE(R) DETDA 80
• LONZACURE(R) DETDA 80 LT
• 2,4-DIETHYL-6-METHYLBENZENE-1,3-DIAMINE
• Diethyltoluenediamine, mixture of isomers
• 2,6-diamine
• 3,5-Diethyltoluene-2,4
• Einecs 270-877-4
• Pu 1443
• Diethylmethylbenzenediamine
• Diethyltoluenediamine （DETDA）
• 3,5-Diethyltoluene-2,6-diamine ~20%]
• Diethyltoluenediamine [3,5-Diethyltoluene-2,4-diamine ~80%
• ETHACURE 100-LC

• MDL： MFCD00036113
• Inchi： 1S/C11H18N2/c1-4-8-6-10(12)9(5-2)11(13)7(8)3/h6H,4-5,12-13H2,1-3H3
• InChI Key： GCIGOEOZGOYSKS-UHFFFAOYSA-N
• SMILES： C1(C)=C(CC)C=C(N)C(CC)=C1N

Computed Properties

• Exact Mass: 178.14700
• Monoisotopic Mass: 163.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: No data available
• Density: 1.022
• Melting Point: No data available
• Boiling Point: 310 ºC
• Flash Point: >140 ºC
• Refractive Index: 1.581
• PSA: 52.04000
• LogP: 3.44660
• pka: 4.6[at 20 ℃]
• Solubility: 23g/L at 30℃

Diethyltoluenediamine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3082
• Hazard Category Code： R10;R35
• Safety Instruction： S2-S26-S39-S61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R10; R35
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Diethyltoluenediamine

Diethyltoluenediamine: A Comprehensive Overview

Diethyltoluenediamine (CAS No: 68479-98-1) is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound, also referred to as diethyldiaminotoluene, belongs to the family of diamines, which are widely used as intermediates in the synthesis of polymers, surfactants, and other specialty chemicals. The compound's structure consists of a toluene ring with two ethylamine groups attached, making it a valuable building block in organic synthesis.

The chemical formula of Diethyltoluenediamine is C₁₀H₁₈N₂, with a molecular weight of approximately 166.24 g/mol. Its physical properties include a melting point of around -35°C and a boiling point of 175°C at standard pressure. These properties make it suitable for use in various chemical processes, particularly those requiring controlled reactivity and solubility.

Recent studies have highlighted the potential of Diethyltoluenediamine in the development of advanced materials. For instance, researchers have explored its role in the synthesis of polyurethanes, where it serves as a key component in forming high-performance elastomers and foams. The compound's ability to react with isocyanates under controlled conditions has led to the creation of materials with enhanced mechanical properties and thermal stability.

In addition to its role in polymer chemistry, Diethyltoluenediamine has found applications in the pharmaceutical industry. Its amine groups make it a potential candidate for drug delivery systems, where it can be used to modify surfaces or create bioactive molecules. Recent advancements in medicinal chemistry have also explored its use as a precursor for bioisosteric replacements, offering new avenues for drug design.

The synthesis of Diethyltoluenediamine typically involves the alkylation of toluidine derivatives with ethylating agents such as ethyl bromide or ethyl chloride. This process is often carried out under basic conditions to facilitate the nucleophilic substitution reaction. Researchers have optimized this method by employing phase-transfer catalysts, which enhance reaction efficiency and yield.

From an environmental perspective, the ecological impact of Diethyltoluenediamine has been a topic of recent investigation. Studies have shown that while the compound is not inherently hazardous under normal handling conditions, its disposal and degradation pathways require careful consideration to minimize ecological footprint.

In conclusion, Diethyltoluenediamine (CAS No: 68479-98-1) stands out as a critical intermediate in modern chemistry, offering diverse applications across industries. Its versatility, combined with ongoing research into its properties and uses, ensures that this compound will continue to play a pivotal role in material science and beyond.